Cas no 32431-72-4 (4-Fluorothiophene-2-carboxylic acid)

• Product Name: 4-Fluorothiophene-2-carboxylic acid
• CAS No: 32431-72-4
• MF: C₅H₃FO₂S
• MW: 146.139523744583
• MDL: MFCD10566738
• CID: 293621
• PubChem ID: 21732111
• Update Time: 2025-04-19

4-Fluorothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluorothiophene-2-carboxylic acid
• 2-THIOPHENECARBOXYLIC ACID, 4-FLUORO-
• 2-Thiophenecarboxylic acid,4-fluoro
• 4-fluoro-2-thiophenecarboxylic acid
• 4-fluoro-thiophene-2-carboxylic acid
• 4-Fluor-thiophen-2-carbonsaeure
• A821268
• AKOS006305032
• SY102749
• 4-Fluorothiophene-2-carboxylicacid
• FT-0649805
• EN300-150747
• Z1198275133
• DTXSID40617595
• DS-11021
• MFCD10566738
• SCHEMBL3973714
• 2-Thiophenecarboxylic acid,4-fluoro-
• 32431-72-4
• CS-0040859

• MDL： MFCD10566738
• Inchi： 1S/C5H3FO2S/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H,7,8)
• InChI Key： FRMOGHTYZAENGS-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)O)F

Computed Properties

• Exact Mass: 145.98400
• Monoisotopic Mass: 145.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.527
• Boiling Point: 271.2°C at 760 mmHg
• Flash Point: 117.8 °C
• Refractive Index: 1.573
• PSA: 65.54000
• LogP: 1.58540

4-Fluorothiophene-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C